3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one

• Molecular Formula: C12H13FOS
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 3-(2-fluorophenyl)sulfanylcyclohexan-1-one
• InChI: InChI=1S/C12H13FOS/c13-11-6-1-2-7-12(11)15-10-5-3-4-9(14)8-10/h1-2,6-7,10H,3-5,8H2
• InChI Key: QQDBLTVRAWRCHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(=O)C1)SC2=CC=CC=C2F

Description

3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one (CAS: 1044054-29-6) is a fluorinated cyclohexanone derivative featuring a 2-fluorophenylsulfanyl substituent at the 3-position of the cyclohexanone ring. This compound is commercially available through at least two suppliers, as indicated in supply chain databases . Its structural framework combines a ketone group with a sulfur-linked aromatic ring, making it a candidate for applications in medicinal chemistry, materials science, and synthetic intermediates. Notably, the fluorine atom at the ortho position of the phenyl ring introduces steric and electronic effects that influence reactivity and molecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one typically involves the reaction of cyclohexanone with 2-fluorothiophenol in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism where the thiol group of 2-fluorothiophenol attacks the carbonyl carbon of cyclohexanone, forming the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions such as temperature, solvent, and catalyst to maximize yield and purity. Industrial production may also involve continuous flow processes to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one is not fully understood. it is believed to interact with various molecular targets and pathways. The presence of the fluorine atom and the sulfanyl group may influence its binding affinity and specificity towards certain enzymes or receptors, thereby modulating biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one with analogs differing in substituent positions, functional groups, or aromatic systems. Key distinctions in physical properties, synthetic utility, and biological activity are highlighted.

Positional Isomers: Fluorine Substitution Patterns

3-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one

This isomer shifts the fluorine atom to the meta position on the phenyl ring. Such positional changes can alter solubility, crystallization behavior, and binding affinity in biological systems .

2-(2-Fluorophenyl)-2-(methylamino)cyclohexan-1-one

A structurally distinct analog, this compound replaces the sulfanyl group with a methylamino substituent at the 2-position of the cyclohexanone. It is listed as a dissociative drug in the European Drug Report 2024, highlighting its psychoactive properties due to NMDA receptor antagonism . The absence of a sulfur linker and presence of an amino group underscore the critical role of functional groups in pharmacological activity .

Functional Group Variations

3-[(2-Fluorophenyl)sulfanyl]butan-2-one

This analog replaces the cyclohexanone ring with a butanone backbone. The shorter carbon chain reduces ring strain but may decrease stability in polar environments. The compound’s lower molecular weight (compared to cyclohexanone derivatives) could enhance volatility, making it more suitable for gas-phase applications .

2-(Ethylamino)-2-(3-fluorophenyl)cyclohexan-1-one

Another amino-substituted variant, this compound features a 3-fluorophenyl group and an ethylamino substituent. It is structurally related to fluorexetamine, a substance detected in adulterated drug samples .

Substituent Modifications

(5R)-5-Methyl-2-(phenylthio)cyclohexan-1-one

This compound lacks fluorine but introduces a chiral methyl group at the 5-position of the cyclohexanone. The (R)-configuration may influence stereoselective interactions in catalytic or biological systems.

4-(2-(Trifluoromethyl)phenyl)cyclohexan-1-one

Here, the sulfanyl group is replaced with a trifluoromethylphenyl substituent. The trifluoromethyl group enhances electronegativity and lipophilicity, which could improve membrane permeability in drug design contexts. However, its bulkiness may sterically hinder interactions with molecular targets .

Data Tables

Table 1. Structural and Functional Comparisons

Compound Name	Substituent Position	Functional Group	Key Properties/Applications	Reference
3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one	3-position cyclohexanone	Sulfanyl, 2-fluoro	Synthetic intermediate, supplier availability
3-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one	3-position cyclohexanone	Sulfanyl, 3-fluoro	Potential solubility differences
2-(2-Fluorophenyl)-2-(methylamino)cyclohexan-1-one	2-position cyclohexanone	Methylamino, 2-fluoro	Dissociative psychoactive drug
3-[(2-Fluorophenyl)sulfanyl]butan-2-one	Butanone backbone	Sulfanyl, 2-fluoro	Higher volatility

Biological Activity

The compound 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one is a member of the class of sulfur-containing organic compounds, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, antibacterial effects, and structure-activity relationships (SAR) based on recent research findings.

Chemical Structure and Properties

3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one features a cyclohexanone core substituted with a fluorophenyl group and a sulfanyl moiety. The presence of the fluorine atom in the phenyl ring is significant as it can enhance the lipophilicity and metabolic stability of the compound, potentially leading to improved biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of sulfur-containing compounds. For instance, derivatives similar to 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one have shown promising results against various cancer cell lines.

Case Studies

• Cell Line Studies : In vitro studies demonstrated that compounds with similar structures exhibited significant cytotoxicity against HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines. For example, a related compound showed an EC50 value of 10.28 μM against HepG2 cells, indicating strong antiproliferative activity .
• Mechanism of Action : The mechanism behind the anticancer effects often involves apoptosis induction and cell cycle arrest. Compounds were found to activate caspases, leading to programmed cell death in cancer cells .

Antibacterial Activity

The antibacterial properties of 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one have also been investigated, with findings suggesting that similar sulfur-containing compounds exhibit notable activity against various bacterial strains.

Minimum Inhibitory Concentrations (MIC)

In studies assessing antibacterial efficacy, compounds with structural similarities showed varying MIC values:

• A related fluoroaryl compound demonstrated an MIC of 16 µM against Staphylococcus aureus, indicating effective antibacterial activity .

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds like 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one.

Key Findings

• Fluorine Substitution : The introduction of fluorine into the phenyl ring has been shown to enhance biological activity by improving binding affinity to target proteins .
• Sulfanyl Group Influence : The presence of the sulfanyl group contributes significantly to the overall bioactivity, likely due to its ability to form reactive intermediates that interact with cellular targets .

Comparative Biological Activity Table

Compound	Activity Type	Cell Line/Bacteria	EC50/MIC Value	Reference
3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one	Anticancer	HepG2	10.28 μM
Related Compound A	Anticancer	MCF-7	8.107 μM
Related Compound B	Antibacterial	S. aureus	16 μM

Q & A

Q. What are the recommended synthetic routes for 3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one?

Methodological Answer: The synthesis typically involves nucleophilic substitution between a thiol and a cyclohexanone derivative. For example:

• Route 1: React 3-chlorocyclohexan-1-one with 2-fluorobenzenethiol under basic conditions (e.g., K₂CO₃ or NaH) in a polar aprotic solvent (DMF or DMSO) at 60–80°C for 12–24 hours .
• Route 2: Use Mitsunobu conditions (DIAD, PPh₃) to couple 2-fluorobenzenethiol with 3-hydroxycyclohexan-1-one, though this may require protecting the ketone group.

Key Optimization Parameters:

Parameter	Optimal Condition	Yield Range
Solvent	DMF	45–60%
Base	K₂CO₃	~50%
Temperature	70°C	55%
Purification	Column chromatography	>95% purity

Q. How should researchers characterize this compound using spectroscopic and crystallographic methods?

Methodological Answer:

• NMR Spectroscopy:
  • ¹H NMR: Expect aromatic proton splitting (δ 7.2–7.8 ppm, doublets/triplets due to fluorine coupling) and cyclohexanone protons (δ 1.6–2.8 ppm). Fluorine’s deshielding effect alters ring proton shifts compared to non-fluorinated analogs .
  • ¹³C NMR: The ketone carbonyl appears at δ 205–210 ppm; the fluorophenyl carbons show distinct coupling (²J₃₃C-F ≈ 20 Hz) .
  • ¹⁹F NMR: A singlet near δ -110 ppm confirms the fluorine environment .
• Mass Spectrometry (HRMS): Look for [M+H]⁺ at m/z 237.0754 (C₁₂H₁₁FOS⁺).
• X-ray Crystallography: Use SHELXL for refinement and Mercury for visualizing intermolecular interactions (e.g., S···F contacts) .

Advanced Research Questions

Q. How can contradictions in crystallographic data (e.g., disorder or twinning) be resolved for this compound?

Methodological Answer:

• Disorder Handling: Apply SHELXL’s PART instructions to model split positions. Use restraints (e.g., SIMU, DELU) to stabilize geometry .
• Twinning Analysis: Employ the Hooft parameter in PLATON or the R₁(int) metric in SHELXL. For high twin fractions (>30%), refine using a twin matrix .
• Validation Tools: Cross-check with checkCIF for geometric outliers and PubChem’s computed data for bond-length consistency .

Q. What computational strategies are effective for studying electronic effects of the 2-fluorophenyl group on reactivity?

Methodological Answer:

• DFT Calculations: Optimize the molecule at the B3LYP/6-311+G(d,p) level to analyze:
  • Electron-withdrawing effects on the sulfanyl group’s nucleophilicity.
  • Charge distribution via Natural Bond Orbital (NBO) analysis.
• Reactivity Predictions: Compare Fukui indices for electrophilic/nucleophilic sites with non-fluorinated analogs (e.g., phenyl vs. 2-fluorophenyl) .
• Solvent Effects: Use the SMD model to simulate polar aprotic solvents (e.g., DMF) and correlate with experimental reaction rates .

Q. How can in vitro metabolic stability studies be designed for this compound?

Methodological Answer:

• Liver Microsomes Assay:
  • Incubate with human liver microsomes (0.5 mg/mL) in PBS (pH 7.4) containing NADPH (1 mM) at 37°C .
  • Terminate reactions at 0, 15, 30, 60 minutes with ice-cold acetonitrile.
• Metabolite Identification: Use UPLC-HRMS (e.g., Q-TOF) in positive ion mode. Key phase I metabolites may include hydroxylation at the cyclohexanone ring or sulfoxide formation .
• Data Analysis: Calculate half-life (t₁/₂) using the formula $t_{1/2} = \ln(2)/k$, where $k$ is the elimination rate constant.

Q. What strategies mitigate challenges in regioselective functionalization of the cyclohexanone ring?

Methodological Answer:

• Directed C–H Activation: Use a ketone-directed palladium catalyst (e.g., Pd(OAc)₂) with ligands (e.g., 8-aminoquinoline) to functionalize the C-4 position .
• Steric Control: Introduce bulky groups (e.g., tert-butyl) at C-2 to direct electrophilic substitution to C-5.
• Protection-Deprotection: Temporarily protect the ketone as a ketal to enable selective sulfanyl-group modifications .

Data Contradiction Analysis

Q. How to address discrepancies between experimental and computational NMR chemical shifts?

Methodological Answer:

• Step 1: Verify solvent and temperature match between experiment (e.g., CDCl₃) and computation.
• Step 2: Re-optimize the DFT geometry using implicit solvent models (e.g., IEFPCM for CDCl₃).
• Step 3: Compare GIAO-calculated shifts with experimental data. Deviations >1 ppm may indicate conformational flexibility; perform a Boltzmann-weighted average of dominant conformers .